2-Fluoro-5-({4-[(furan-2-ylcarbonyl)amino]-3-methoxyphenyl}sulfamoyl)benzoic acid

• Molecular Formula: C19H15FN2O7S
• Molecular Weight: 434.4 g/mol
• IUPAC Name: 2-fluoro-5-[[4-(furan-2-carbonylamino)-3-methoxyphenyl]sulfamoyl]benzoic acid
• InChI: InChI=1S/C19H15FN2O7S/c1-28-17-9-11(4-7-15(17)21-18(23)16-3-2-8-29-16)22-30(26,27)12-5-6-14(20)13(10-12)19(24)25/h2-10,22H,1H3,(H,21,23)(H,24,25)
• InChI Key: KERHSTSGKQUFBJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)NS(=O)(=O)C2=CC(=C(C=C2)F)C(=O)O)NC(=O)C3=CC=CO3

Description

2-Fluoro-5-{[4-(furan-2-amido)-3-methoxyphenyl]sulfamoyl}benzoic acid is a complex organic compound characterized by its unique structural components, including a fluorinated benzoic acid core, a furan amide group, and a methoxyphenyl sulfonamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-fluoro-5-{[4-(furan-2-amido)-3-methoxyphenyl]sulfamoyl}benzoic acid typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Furan Amide Intermediate: The initial step involves the reaction of furan-2-carboxylic acid with an amine to form the furan amide intermediate.

Methoxylation: The intermediate is then subjected to methoxylation using methanol and a suitable catalyst to introduce the methoxy group.

Sulfonamide Formation: The methoxylated intermediate undergoes sulfonamide formation by reacting with a sulfonyl chloride derivative.

Fluorination: Finally, the compound is fluorinated using a fluorinating agent such as diethylaminosulfur trifluoride (DAST) to yield the target compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis platforms, and stringent quality control measures to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-5-{[4-(furan-2-amido)-3-methoxyphenyl]sulfamoyl}benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) to yield reduced forms of the compound.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the fluorine and sulfonamide positions, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), hydrogen peroxide (H2O2)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Sodium methoxide (NaOCH3), potassium tert-butoxide (KOtBu)

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

2-Fluoro-5-{[4-(furan-2-amido)-3-methoxyphenyl]sulfamoyl}benzoic acid has diverse applications in scientific research:

Medicinal Chemistry: The compound is investigated for its potential as a pharmaceutical intermediate, particularly in the synthesis of anti-inflammatory and anticancer agents.

Organic Synthesis: It serves as a building block for the synthesis of more complex organic molecules, facilitating the development of new synthetic methodologies.

Material Science: The compound’s unique structural features make it a candidate for the development of novel materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 2-fluoro-5-{[4-(furan-2-amido)-3-methoxyphenyl]sulfamoyl}benzoic acid involves its interaction with specific molecular targets and pathways. The compound may act by inhibiting certain enzymes or receptors, leading to its observed biological effects. Detailed studies on its binding affinity, molecular docking, and pathway analysis are essential to elucidate its precise mechanism.

Comparison with Similar Compounds

Similar Compounds

2-Fluoro-5-sulfamoylbenzoic acid: Shares the benzoic acid and sulfonamide moieties but lacks the furan amide and methoxy groups.

4-(Furan-2-amido)-3-methoxybenzoic acid: Contains the furan amide and methoxy groups but lacks the fluorine and sulfonamide moieties.

Uniqueness

2-Fluoro-5-{[4-(furan-2-amido)-3-methoxyphenyl]sulfamoyl}benzoic acid is unique due to its combination of fluorine, furan amide, methoxy, and sulfonamide groups. This unique structure imparts specific chemical and biological properties that are not observed in its similar counterparts, making it a valuable compound for various applications.